Cas no 823236-33-5 (2-Naphthalenecarboximidamide, 8-bromo-6-(2-phenylethyl)-)

2-Naphthalenecarboximidamide, 8-bromo-6-(2-phenylethyl)- structure
823236-33-5 structure
Product Name:2-Naphthalenecarboximidamide, 8-bromo-6-(2-phenylethyl)-
CAS No:823236-33-5
MF:C19H17BrN2
MW:353.255683660507
CID:693897
PubChem ID:44392417
Update Time:2025-04-19

2-Naphthalenecarboximidamide, 8-bromo-6-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboximidamide, 8-bromo-6-(2-phenylethyl)-
    • 8-bromo-6-(2-phenylethyl)naphthalene-2-carboximidamide
    • DTXSID40658706
    • CHEMBL182372
    • 823236-33-5
    • 8-bromo-6-phenethyl-2-naphthimidamide
    • 8-Bromo-6-phenethyl-naphthalene-2-carboxamidine
    • BDBM50157105
    • Inchi: 1S/C19H17BrN2/c20-18-11-14(7-6-13-4-2-1-3-5-13)10-15-8-9-16(19(21)22)12-17(15)18/h1-5,8-12H,6-7H2,(H3,21,22)
    • InChI Key: GTKRLIZEWRYTIQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC2C=CC(C(=N)N)=CC=21)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 352.05751g/mol
  • Monoisotopic Mass: 352.05751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 49.9Ų
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